1-(2-Furoyl)-4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]piperazine

• IUPAC Name: furan-2-yl-[4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H21N3O3/c1-15-17(21-19(26-15)16-6-3-2-4-7-16)14-22-9-11-23(12-10-22)20(24)18-8-5-13-25-18/h2-8,13H,9-12,14H2,1H3
• InChI Key: DMSGWBYWZFAVFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2)CN3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

1-(2-Furoyl)-4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied in detail. In

Mechanism of Action

The mechanism of action of 1-(2-Furoyl)-4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]piperazine involves its interaction with specific neurotransmitter receptors in the brain. This compound has been shown to act as a partial agonist at the dopamine D2 receptor, which is involved in the regulation of reward and motivation pathways. It has also been shown to act as an antagonist at the serotonin 5-HT1A receptor, which is involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects:
1-(2-Furoyl)-4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]piperazine has been shown to have a range of biochemical and physiological effects in various animal models. These effects include the modulation of neurotransmitter release, the regulation of inflammatory pathways, and the inhibition of tumor growth. However, further studies are needed to fully understand the mechanisms underlying these effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-Furoyl)-4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]piperazine in lab experiments is its specificity for certain neurotransmitter receptors. This compound has been shown to have a high affinity and selectivity for the dopamine D2 receptor and the serotonin 5-HT1A receptor, which makes it a useful tool for studying the function of these receptors in the brain. However, one limitation of using this compound is its potential toxicity and side effects, which need to be carefully monitored in animal models.

Future Directions

There are several future directions for research on 1-(2-Furoyl)-4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]piperazine. One direction is to further study its potential anti-inflammatory and anti-tumor properties, and to explore its potential applications in the treatment of inflammatory and cancerous diseases. Another direction is to investigate its potential as a therapeutic agent for psychiatric disorders, particularly those involving dopamine and serotonin dysregulation. Additionally, further studies are needed to fully understand the mechanisms underlying the biochemical and physiological effects of this compound, and to optimize its synthesis method for higher yield and purity.

Synthesis Methods

The synthesis of 1-(2-Furoyl)-4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]piperazine involves the reaction of furoyl chloride with 5-methyl-2-phenyl-1,3-oxazole-4-carboxylic acid, followed by the reaction of the resulting acid chloride with piperazine. This method has been extensively studied and optimized for high yield and purity.

Scientific Research Applications

1-(2-Furoyl)-4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]piperazine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to modulate the activity of certain neurotransmitter receptors, including the dopamine D2 receptor and the serotonin 5-HT1A receptor. It has also been shown to have potential anti-inflammatory and anti-tumor properties.